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Compound of Interest

Compound Name: 2-Methylcinnamic Acid

CAS No.: 2373-76-4

Cat. No.: B1584226

Get Quote

This guide provides a comprehensive technical overview of 2-Methylcinnamic acid, tailored

for researchers, chemists, and professionals in drug development. We will move beyond simple

data recitation to explore the causality behind its chemical behavior, synthesis protocols, and

biological significance, ensuring a deep, actionable understanding of this versatile compound.

Introduction: The Significance of a Substituted
Cinnamate
2-Methylcinnamic acid, a derivative of the naturally occurring cinnamic acid, belongs to the

phenylpropanoid class of organic compounds.[1] While cinnamic acid itself is a central

intermediate in the biosynthesis of countless natural products, including flavonoids and lignols,

the introduction of substituents onto its phenyl ring—such as the methyl group at the ortho (2-

position)—dramatically alters its steric and electronic properties.[2][3] This modification fine-

tunes its reactivity and biological activity, making 2-Methylcinnamic acid a valuable starting

material and a subject of interest in medicinal chemistry and materials science.[4][5]
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Structurally, it features a carboxylic acid group conjugated with an alkene, which is in turn

attached to a 2-methylphenyl group. The trans (or E) isomer is predominantly the more stable

and common form.[4][6] This guide will focus on the properties and applications of this isomer.

Core Physicochemical and Spectroscopic Identity
Accurate identification is the bedrock of reproducible science. The fundamental properties of 2-
Methylcinnamic acid are summarized below, providing the necessary benchmarks for sample

validation.

Physicochemical Properties
The following table consolidates the key physical and chemical identifiers for 2-
Methylcinnamic acid.

Property Value Source(s)

IUPAC Name
(E)-3-(2-methylphenyl)prop-2-

enoic acid
[7]

Synonyms
o-Methylcinnamic acid, 3-(o-

Tolyl)acrylic acid
[7]

CAS Number 2373-76-4 [4][8]

Molecular Formula C₁₀H₁₀O₂ [7][8]

Molecular Weight 162.19 g/mol [4][8]

Appearance
White to off-white crystalline

solid
[9]

Melting Point 174-176 °C [4]

Purity Typically ≥98% [4][7]

SMILES Cc1ccccc1\C=C\C(O)=O [4]

InChI Key
RSWBWHPZXKLUEX-

VOTSOKGWSA-N
[4]
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Spectroscopic Profile
Spectroscopic analysis provides an unambiguous fingerprint of a molecule. Below are the

characteristic signatures for 2-Methylcinnamic acid.

¹H NMR (Proton NMR): In a typical solvent like CDCl₃, the spectrum reveals distinct signals

for the aromatic, vinylic, methyl, and carboxylic acid protons. The large coupling constant (J

≈ 15-16 Hz) between the vinylic protons is the definitive indicator of the trans configuration.

¹³C NMR (Carbon NMR): The spectrum shows ten distinct carbon signals, including the

characteristic carbonyl carbon of the carboxylic acid (~172 ppm), carbons of the double

bond, and the six aromatic carbons (two of which are quaternary) and the methyl carbon.[10]

Infrared (IR) Spectroscopy: Key vibrational bands confirm the presence of the primary

functional groups. A broad O-H stretch from the carboxylic acid appears around 3000 cm⁻¹.

The C=O (carbonyl) stretch is prominent at approximately 1680 cm⁻¹, while the C=C (alkene)

stretch is observed near 1630 cm⁻¹.[11][12] The proximity of these two bands underscores

the conjugated nature of the system.

Mass Spectrometry (MS): The molecular ion peak [M]⁺ is readily observed at m/z 162,

corresponding to the molecular weight of the compound.

Synthesis and Purification: A Validated Laboratory
Protocol
While numerous methods exist for synthesizing cinnamic acid derivatives, the Knoevenagel-

Doebner condensation offers a reliable and high-yielding route.[5] This method involves the

condensation of an aromatic aldehyde with malonic acid, catalyzed by a base.

Knoevenagel-Doebner Condensation Workflow
The diagram below illustrates the logical flow of the synthesis from starting materials to the

purified product.
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Reactants & Catalyst

Reaction & Work-up

Purification & Analysis

2-Methylbenzaldehyde

1. Combine Reactants
2. Reflux (Heat)

Malonic Acid Pyridine (Solvent/Catalyst) Piperidine (Catalyst)

3. Acidification (HCl)
(Precipitation)

4. Vacuum Filtration
(Isolate Crude Product)

5. Recrystallization
(Ethanol/Water)

6. Drying

7. Characterization
(MP, NMR, IR)
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Final Bioactive Target
(e.g., 22-hydroxyacuminatine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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